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synthesis of 2-hexenedinitrile from butadiene

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Hexenedinitrile

CAS No.: 13042-02-9

Cat. No.: S1508165

Chemical Background

2-Hexenedinitrile, also known as 1,4-dicyanobut-1-ene, is an important intermediate in the synthesis of
nylon-6,6 [1]. The synthesis from butadiene is a key step in a multi-stage industrial process for producing

hexamethylenediamine [2] [1].

The following diagram illustrates the core two-step pathway from butadiene to 2-hexenedinitrile:
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Synthesis Route & Quantitative Data

The table below summarizes the key information for the synthesis of 2-hexenedinitrile from butadiene.

Parameter

Description

Reference

Primary Starting
Material

Key Intermediate

Core Reaction

Reagents

1,3-Butadiene (Colorless gas, boiling point: -4.4 °C)

1,4-Dichloro-2-butene
Nucleophilic substitution of chloride with cyanide

Sodium Cyanide (NaCN)

[3] [4]

[1]

[1]

[1]
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Parameter Description Reference

Primary Product 3-Hexenedinitrile (an isomer of 2-hexenedinitrile) [1]

Final Application Hydrogenation to Hexamethylenediamine (Nylon-6,6 [1]
precursor)

Detailed Experimental Protocol

This protocol outlines the chlorination and cyanation route based on established industrial methods [1].

Step 1:

Synthesis of 1,4-Dichloro-2-butene from Butadiene

¢ Reaction Setup: Conduct the reaction in a controlled environment suitable for handling gaseous and
hazardous materials. Use a jacketed reactor equipped with a temperature probe, gas inlet tube, and
an efficient stirring system. The system should be vented to a scrubber to treat any gaseous by-

products like hydrogen chloride (HCI).
e Procedure:

[e]

Step 2:

Charge the reactor with an appropriate solvent if used (some industrial processes may run
neat).

Cool the reactor to maintain a temperature between 0°C to 30°C.

Sparge 1,3-butadiene gas (106-99-0) into the reactor [3] [4].

Introduce chlorine gas (Cl2) at a controlled rate, maintaining the temperature. The molar ratio is
typically approximately 1:1 butadiene to chlorine.

Monitor the reaction progress by analytical methods (e.g., GC). Reaction time may vary from
several hours.

Upon completion, purge the system with an inert gas (e.g., Nitrogen) to remove excess
reagents and by-product HCI.

Recover the intermediate, 1,4-dichloro-2-butene, which may require purification via distillation.

Synthesis of 2-Hexenedinitrile (via 3-Hexenedinitrile)

e Reaction Setup: Use a sealed pressure vessel or a standard flask equipped with a reflux condenser,
depending on the reaction scale and temperature. Ensure adequate ventilation and scrubbing for
hydrogen cyanide (HCN) or use safer cyanide sources.

e Procedure:
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o Charge the reactor with the intermediate, 1,4-dichloro-2-butene.

o Add a solution of Sodium Cyanide (NaCN) in a polar solvent like water or a water-alcohol
mixture. A molar excess of NaCN (e.g., >2.2 equivalents) is typically used to drive the double
substitution to completion [1].

o Heat the reaction mixture with vigorous stirring. Industrial processes may run at elevated
temperatures and pressures.

o Maintain the reaction until completion, as monitored by GC or TLC.

o After cooling, the crude product mixture can be separated. The organic layer containing 3-
hexenedinitrile (an isomer that may equilibrate to 2-hexenedinitrile) is washed with water and
purified, often by distillation under reduced pressure [1].

Critical Safety & Optimization Notes

e Safety First: This synthesis involves highly hazardous chemicals.

o 1,3-Butadiene is a flammable gas and a confirmed carcinogen [3] [4]. It can also form
explosive peroxides upon storage [4].

o Chlorine gas is a powerful oxidizer and toxic respiratory irritant.

o Cyanide salts and hydrogen cyanide are extremely toxic. All procedures must be conducted in
a certified fume hood with proper personal protective equipment (PPE).

e Catalytic Hydrocyanation: A more modern and direct industrial alternative is the nickel-catalyzed
hydrocyanation of butadiene. This process involves adding hydrogen cyanide (HCN) across the
double bonds of butadiene, often going through unsaturated pentenenitrile intermediates before
forming the final dinitrile product [1]. This method is highly efficient but requires specialized catalysts
and handling of volatile HCN.

Analytical Methods

While detailed analytical data for 2-hexenedinitrile is sparse in the search results, general principles for

nitrile analysis apply:

e Chromatography: HPLC or GC can be used to monitor reaction progress and check purity. The
linear calibration using two reference substances (LCTRS) method can be employed for HPLC
retention time prediction to reduce the need for expensive reference standards [5].

e Spectroscopy: IR Spectroscopy will show a strong, sharp C=N stretch around 2240 cm~*. NMR (*H
and 13C) is essential for confirming the structure and isomeric composition.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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